Cas no 688763-22-6 (2-bromo-1-isothiocyanato-4-(trifluoromethyl)benzene)

2-Bromo-1-isothiocyanato-4-(trifluoromethyl)benzene is a versatile aromatic compound featuring both bromo and isothiocyanate functional groups, along with a trifluoromethyl substituent. Its unique structure makes it valuable in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceutical intermediates. The bromo group offers reactivity for cross-coupling reactions, while the isothiocyanate moiety enables thiourea formation via nucleophilic addition. The electron-withdrawing trifluoromethyl group enhances stability and influences reactivity patterns. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its ability to introduce multiple functional handles in a single step. It is typically handled under inert conditions due to the lability of the isothiocyanate group.
2-bromo-1-isothiocyanato-4-(trifluoromethyl)benzene structure
688763-22-6 structure
Product Name:2-bromo-1-isothiocyanato-4-(trifluoromethyl)benzene
CAS No:688763-22-6
MF:C8H3BrF3NS
MW:282.080330133438
CID:1735493
PubChem ID:2757196
Update Time:2025-06-30

2-bromo-1-isothiocyanato-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-1-isothiocyanato-4-(trifluoromethyl)benzene
    • 2-Bromo-4-trifluoromethylphenylisothiocyanate
    • AC1MBVB4
    • CTK8A7610
    • AG-A-38133
    • KB-228907
    • UMSVAXACZNPHEM-UHFFFAOYSA-N
    • 688763-22-6
    • MFCD03840357
    • FS-5978
    • AKOS037652980
    • DTXSID00373766
    • SY063513
    • 2-Bromo-4-trifluoromethylphenyl Isothiocyanate
    • MDL: MFCD03840357
    • Inchi: 1S/C8H3BrF3NS/c9-6-3-5(8(10,11)12)1-2-7(6)13-4-14/h1-3H
    • InChI Key: UMSVAXACZNPHEM-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(C(F)(F)F)=C1)N=C=S

Computed Properties

  • Exact Mass: 280.91200
  • Monoisotopic Mass: 280.91217g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 44.4Ų

Experimental Properties

  • PSA: 44.45000
  • LogP: 4.20220

2-bromo-1-isothiocyanato-4-(trifluoromethyl)benzene Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-bromo-1-isothiocyanato-4-(trifluoromethyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
019475-1g
2-Bromo-4-trifluoromethylphenylisothiocyanate
688763-22-6 98%
1g
£101.00 2022-03-01
Fluorochem
019475-5g
2-Bromo-4-trifluoromethylphenylisothiocyanate
688763-22-6 98%
5g
£485.00 2022-03-01
Fluorochem
019475-25g
2-Bromo-4-trifluoromethylphenylisothiocyanate
688763-22-6 98%
25g
£1424.00 2022-03-01
A2B Chem LLC
AH16776-1g
2-BROMO-4-TRIFLUOROMETHYLPHENYLISOTHIOCYANATE
688763-22-6 98%
1g
$363.00 2024-04-19
A2B Chem LLC
AH16776-5g
2-BROMO-4-TRIFLUOROMETHYLPHENYLISOTHIOCYANATE
688763-22-6 98%
5g
$888.00 2024-04-19
A2B Chem LLC
AH16776-25g
2-BROMO-4-TRIFLUOROMETHYLPHENYLISOTHIOCYANATE
688763-22-6 98%
25g
$2413.00 2024-04-19
A2B Chem LLC
AH16776-100g
2-BROMO-4-TRIFLUOROMETHYLPHENYLISOTHIOCYANATE
688763-22-6 98%
100g
$6344.00 2024-04-19

2-bromo-1-isothiocyanato-4-(trifluoromethyl)benzene Related Literature

Additional information on 2-bromo-1-isothiocyanato-4-(trifluoromethyl)benzene

Compound CAS No. 688763-22-6: 2-Bromo-1-isothiocyanato-4-(trifluoromethyl)benzene

The compound 2-bromo-1-isothiocyanato-4-(trifluoromethyl)benzene, identified by the CAS number 688763-22-6, is a highly specialized aromatic compound with significant applications in various fields of organic chemistry. This compound is characterized by its unique substitution pattern, featuring a bromine atom at the 2-position, an isothiocyanato group at the 1-position, and a trifluoromethyl group at the 4-position of the benzene ring. These substituents confer distinct chemical properties, making it a valuable building block in the synthesis of advanced materials and pharmaceutical agents.

The synthesis of 2-bromo-1-isothiocyanato-4-(trifluoromethyl)benzene typically involves multi-step reactions, often utilizing directed metallation strategies to install the isothiocyanato group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. The compound's stability under various reaction conditions has been extensively studied, with findings indicating its robustness in both nucleophilic and electrophilic substitution reactions.

In terms of applications, this compound has found significant use in the development of bioactive molecules. Its isothiocyanato group serves as a reactive site for further functionalization, enabling the creation of heterocyclic structures with potential pharmacological activity. For instance, researchers have employed this compound as an intermediate in the synthesis of isoquinoline derivatives, which exhibit promising anti-cancer properties.

The trifluoromethyl substituent in 2-bromo-1-isothiocyanato-4-(trifluoromethyl)benzene contributes to its hydrophobicity and electronic characteristics, making it an ideal candidate for designing drug-like molecules with improved bioavailability. Recent studies have highlighted its role in modulating enzyme activity through non-covalent interactions, offering new avenues for therapeutic intervention.

From a materials science perspective, this compound has been explored as a precursor for constructing advanced organic frameworks. Its bromine atom facilitates cross-coupling reactions, enabling the assembly of complex aromatic systems with tailored electronic properties. These materials hold potential applications in optoelectronics and energy storage technologies.

In conclusion, 2-bromo-1-isothiocyanato-4-(trifluoromethyl)benzene stands as a versatile platform for chemical innovation. Its unique structure and reactivity continue to drive cutting-edge research across multiple disciplines, underscoring its importance in modern chemical science.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.